molecular formula C19H22ClN3O B5326224 4-(3-chlorophenyl)-N-(2,3-dimethylphenyl)-1-piperazinecarboxamide

4-(3-chlorophenyl)-N-(2,3-dimethylphenyl)-1-piperazinecarboxamide

Cat. No. B5326224
M. Wt: 343.8 g/mol
InChI Key: ULQZGEPSRJSFQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-chlorophenyl)-N-(2,3-dimethylphenyl)-1-piperazinecarboxamide, also known as CP 55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

4-(3-chlorophenyl)-N-(2,3-dimethylphenyl)-1-piperazinecarboxamide 55940 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are located throughout the body and play a crucial role in regulating various physiological processes such as pain perception, inflammation, and immune function. By activating these receptors, this compound 55940 can modulate the release of neurotransmitters and other signaling molecules, leading to a wide range of effects on the body.
Biochemical and Physiological Effects:
This compound 55940 has been shown to have a wide range of biochemical and physiological effects, including analgesic, anti-inflammatory, anti-convulsant, and anti-cancer properties. It has also been shown to have neuroprotective effects, particularly in the context of ischemic injury and neurodegenerative diseases. However, the precise mechanisms underlying these effects are still not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(3-chlorophenyl)-N-(2,3-dimethylphenyl)-1-piperazinecarboxamide 55940 is its high potency and selectivity for the cannabinoid receptors, which makes it a valuable research tool for studying the endocannabinoid system. However, its high potency also poses some challenges in terms of dosing and toxicity, and its effects can be difficult to interpret in the context of more complex biological systems. In addition, this compound 55940 is a synthetic compound that may not accurately reflect the effects of endogenous cannabinoids or other natural compounds.

Future Directions

There are several future directions for research on 4-(3-chlorophenyl)-N-(2,3-dimethylphenyl)-1-piperazinecarboxamide 55940, including:
1. Investigating its potential as a therapeutic agent for various neurological and inflammatory disorders, particularly in preclinical and clinical studies.
2. Exploring its potential as a research tool for studying the endocannabinoid system and its role in various physiological processes.
3. Developing new synthetic analogs of this compound 55940 that may have improved pharmacological properties and reduced toxicity.
4. Studying the long-term effects of this compound 55940 on the body and its potential for abuse or addiction.
Conclusion:
This compound 55940 is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications and as a research tool for studying the endocannabinoid system. While it has shown promise in a wide range of applications, further research is needed to fully understand its mechanisms of action and potential limitations.

Synthesis Methods

4-(3-chlorophenyl)-N-(2,3-dimethylphenyl)-1-piperazinecarboxamide 55940 can be synthesized through a multi-step process that involves the reaction of 3-chlorophenylpiperazine with 2,3-dimethylphenylacetonitrile, followed by the addition of a carboxylic acid derivative. The final product is then purified through a series of chromatographic techniques to obtain a high-purity compound.

Scientific Research Applications

4-(3-chlorophenyl)-N-(2,3-dimethylphenyl)-1-piperazinecarboxamide 55940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders such as multiple sclerosis and epilepsy. It has also been investigated for its potential as an anti-cancer agent. In addition, this compound 55940 has been used as a research tool for studying the endocannabinoid system and its role in various physiological processes.

properties

IUPAC Name

4-(3-chlorophenyl)-N-(2,3-dimethylphenyl)piperazine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22ClN3O/c1-14-5-3-8-18(15(14)2)21-19(24)23-11-9-22(10-12-23)17-7-4-6-16(20)13-17/h3-8,13H,9-12H2,1-2H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ULQZGEPSRJSFQB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)NC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22ClN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.